Tenocyclidine (hydrochloride)

• CAS No.: 1867-65-8
• Product Name: Tenocyclidine (hydrochloride)
• Molecular Formula: C15H24ClNS
• Molecular Weight: 285.9 g/mol
• IUPAC Name: 1-(1-thiophen-2-ylcyclohexyl)piperidine;hydrochloride
• Standard InChI: InChI=1S/C15H23NS.ClH/c1-3-9-15(10-4-1,14-8-7-13-17-14)16-11-5-2-6-12-16;/h7-8,13H,1-6,9-12H2;1H
• Standard InChIKey: IIPLEZRBGQCZMF-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(C2=CC=CS2)N3CCCCC3.Cl
• Canonical SMILES: C1CCC(CC1)(C2=CC=CS2)N3CCCCC3.Cl
• Description: Tenocyclidine (TCP), known more formally as N-[1-(2-thienyl)cyclohexyl] piperidine, is an analog of phencyclidine (PCP) in which the phenyl substituent is replaced with a thiophene group. TCP is a potent antagonist of the NMDA receptor-gated ion channel (Kd = 9 nM). TCP blocks NMDA-activated excitatory postsynaptic potential in brain more potently than PCP. PCP and many analogs, including TCP, block the uptake and enhance the release of dopamine both in vitro and in vivo. TCP is regulated as a Schedule I compound in the United States. This product is intended for forensic and research applications.
• Related CAS: 21500-98-1 (Parent)
• Synonyms: (3H)thienylcyclohexylpiperidine; 1-(1-(2-thienyl)cyclohexyl)piperidine; 1-(1-(2-thienyl)cyclohexyl)piperidine hydrochloride; 1-(1-(2-thienyl)cyclohexyl)piperidine, tritium-labeled; 2-thienylphencyclidine; N-(1-(2-thiophenyl)cyclohexyl)piperidine; tenocyclidine; tenocyclidine hydrochloride; tenocyclidine-TCP; thienyl cyclohexylpiperidine; thienylcyclohexylpiperidine
• Reference: 1.Yeh, G.C.,Bonhaus, D.W.,Nadler, J.V., et al. N-methyl-D-aspartate receptor plasticity in kindling: Quantitative and qualitative alterations in the N-methyl-D-aspartate receptor-channel complex. Proceedings of the National Academy of Sciences of the Unit
• PubChem Compound: 16640802
• Last Modified: Nov 11 2021